Cas no 1207384-05-1 (methyl pyrazine-2-carboxylate hydrochloride)
methyl pyrazine-2-carboxylate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Methyl pyrazine-2-carboxylate hydrochloride
- Methylpyrazine-2-carboxylatehydrochloride
- methyl pyrazine-2-carboxylate;hydrochloride
- 2-Pyrazinecarboxylic acid, methyl ester, hydrochloride (1:1)
- methyl pyrazine-2-carboxylate hydrochloride
-
- MDL: MFCD30470561
- Inchi: 1S/C6H6N2O2.ClH/c1-10-6(9)5-4-7-2-3-8-5;/h2-4H,1H3;1H
- InChI Key: RMXQANSERIRRCQ-UHFFFAOYSA-N
- SMILES: Cl.O(C)C(C1C=NC=CN=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 127
- Topological Polar Surface Area: 52.1
methyl pyrazine-2-carboxylate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-256117-0.05g |
methyl pyrazine-2-carboxylate hydrochloride |
1207384-05-1 | 95% | 0.05g |
$19.0 | 2024-06-19 | |
| Enamine | EN300-256117-0.1g |
methyl pyrazine-2-carboxylate hydrochloride |
1207384-05-1 | 95% | 0.1g |
$19.0 | 2024-06-19 | |
| Enamine | EN300-256117-0.25g |
methyl pyrazine-2-carboxylate hydrochloride |
1207384-05-1 | 95% | 0.25g |
$19.0 | 2024-06-19 | |
| Enamine | EN300-256117-0.5g |
methyl pyrazine-2-carboxylate hydrochloride |
1207384-05-1 | 95% | 0.5g |
$21.0 | 2024-06-19 | |
| Enamine | EN300-256117-1.0g |
methyl pyrazine-2-carboxylate hydrochloride |
1207384-05-1 | 95% | 1.0g |
$26.0 | 2024-06-19 | |
| Enamine | EN300-256117-2.5g |
methyl pyrazine-2-carboxylate hydrochloride |
1207384-05-1 | 95% | 2.5g |
$27.0 | 2024-06-19 | |
| Enamine | EN300-256117-5.0g |
methyl pyrazine-2-carboxylate hydrochloride |
1207384-05-1 | 95% | 5.0g |
$29.0 | 2024-06-19 | |
| Enamine | EN300-256117-10.0g |
methyl pyrazine-2-carboxylate hydrochloride |
1207384-05-1 | 95% | 10.0g |
$32.0 | 2024-06-19 | |
| Enamine | EN300-256117-1g |
methyl pyrazine-2-carboxylate hydrochloride |
1207384-05-1 | 95% | 1g |
$26.0 | 2023-09-14 | |
| Enamine | EN300-256117-5g |
methyl pyrazine-2-carboxylate hydrochloride |
1207384-05-1 | 95% | 5g |
$29.0 | 2023-09-14 |
methyl pyrazine-2-carboxylate hydrochloride Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on methyl pyrazine-2-carboxylate hydrochloride
Methyl Pyrazine-2-Carboxylate Hydrochloride (CAS No 1207384-05-1): A Comprehensive Overview
Methyl pyrazine-2-carboxylate hydrochloride, with the chemical formula C₇H₈ClNO₂, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1207384-05-1, has garnered attention due to its unique structural properties and potential applications in various scientific domains. The introduction of this compound into research and development pipelines has opened new avenues for exploring its pharmacological and biochemical interactions.
The molecular structure of methyl pyrazine-2-carboxylate hydrochloride consists of a pyrazine ring substituted with a carboxylate group and a methyl group, further modified by a hydrochloride salt form. This configuration imparts specific reactivity and solubility characteristics, making it a valuable intermediate in organic synthesis. The compound's stability under various conditions and its compatibility with multiple reaction pathways have made it a staple in synthetic chemistry laboratories.
In recent years, the interest in methyl pyrazine-2-carboxylate hydrochloride has surged due to its role in the development of novel pharmaceutical agents. Researchers have been exploring its potential as a precursor in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders. The pyrazine core is known for its presence in several natural products and pharmaceuticals, which has spurred investigations into its derivatives.
One of the most compelling aspects of methyl pyrazine-2-carboxylate hydrochloride is its versatility in chemical modifications. The carboxylate group can undergo various reactions such as esterification, amidation, and coupling reactions, enabling the creation of a diverse array of derivatives. These derivatives have shown promise in preclinical studies as potential therapeutic agents. For instance, modifications of the pyrazine ring have led to compounds with anti-inflammatory and antioxidant properties.
The hydrochloride salt form of methyl pyrazine-2-carboxylate enhances its solubility in water, making it more suitable for biological assays and pharmaceutical formulations. This solubility advantage has facilitated its use in high-throughput screening processes, where rapid dissolution and interaction with biological targets are crucial. Additionally, the compound's stability under different pH conditions makes it an ideal candidate for formulation into drug delivery systems.
Recent advancements in computational chemistry have further highlighted the significance of methyl pyrazine-2-carboxylate hydrochloride. Molecular modeling studies have revealed that this compound can interact with specific biological targets through non-covalent bonds, including hydrogen bonding and π-stacking interactions. These insights have guided the design of more effective derivatives with enhanced binding affinity and selectivity.
In the realm of drug discovery, methyl pyrazine-2-carboxylate hydrochloride has been incorporated into libraries for virtual screening. Its structural features make it a hit compound in fragment-based drug design approaches, where small molecules are screened for their ability to bind to target proteins. The compound's ability to modulate enzyme activity has been particularly noted in studies targeting metabolic enzymes involved in diseases such as diabetes and obesity.
The synthesis of methyl pyrazine-2-carboxylate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic routes not only highlight the compound's synthetic utility but also showcase the advancements in organic chemistry techniques.
Ethical considerations are paramount when conducting research involving compounds like methyl pyrazine-2-carboxylate hydrochloride. Ensuring that all experiments are conducted under strict regulatory guidelines minimizes environmental impact and ensures safety for researchers involved. Collaborative efforts between academic institutions and pharmaceutical companies have fostered an environment where such compounds can be studied responsibly.
The future prospects of methyl pyrazine-2-carboxylate hydrochloride are promising, with ongoing research exploring its potential applications beyond traditional pharmaceuticals. Its role as a building block in materials science is being investigated, particularly in the development of functional materials with unique electronic properties. The compound's ability to form coordination complexes with metal ions also opens up possibilities for applications in catalysis and material science.
In conclusion, methyl pyrazine-2-carboxylate hydrochloride (CAS No 1207384-05-1) is a multifaceted compound with significant implications in pharmaceutical research and chemical synthesis. Its unique structural features, reactivity, and solubility make it a valuable asset in drug discovery programs targeting various diseases. As research continues to uncover new applications for this compound, its importance in science and industry is set to grow even further.
1207384-05-1 (methyl pyrazine-2-carboxylate hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)